Cas no 112206-71-0 (4-Dechloro-4-hydroxy Diclazuril)

• Product Name: 4-Dechloro-4-hydroxy Diclazuril
• CAS No: 112206-71-0
• Molecular Formula: C₁₇H₁₀N₄O₃Cl₂
• Molecular Weight: 389.1923
• CID: 1061163
• PubChem ID: 23035185

4-Dechloro-4-hydroxy Diclazuril Properties

Names and Identifiers

• 4-Dechloro-4-hydroxy Diclazuril
• 2-[2,6-dichloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]-2-(4-hydroxyphenyl)acetonitrile
• F94243
• 2-(2,6-DICHLORO-4-(3,5-DIOXO-4,5-DIHYDRO-1,2,4-TRIAZIN-2(3H)-YL)PHENYL)-2-(4-HYDROXYPHENYL)ACETONITRILE
• 112206-71-0
• Diclazuril for veterinary use impurity B [EP]
• (+/-)-BENZENEACETONITRILE, 2,6-DICHLORO-4-(4,5-DIHYDRO-3,5-DIOXO-1,2,4-TRIAZIN-2(3H)-YL)-.ALPHA.-(4-HYDROXYPHENYL)-
• SCHEMBL9823618
• 2,6-Dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-alpha-(4-hydroxyphenyl)benzeneacetonitrile
• Q27270111
• UNII-8AL04X3I8X
• (2,6-Dichloro-4-(3,5-dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)phenyl)(4-hydroxyphenyl)acetonitrile
• Diclazuril for veterinary use specified impurity B [EP]
• Benzeneacetonitrile, 2,6-dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-a-(4-hydroxyphenyl)-; 2,6-Dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-a-(4-hydroxyphenyl)-benzeneacetonitrile
• (+/-)-Benzeneacetonitrile, 2,6-dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-alpha-(4-hydroxyphenyl)-
• 8AL04X3I8X
• Benzeneacetonitrile, 2,6-dichloro-4-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-alpha-(4-hydroxyphenyl)-
• BENZENEACETONITRILE, 2,6-DICHLORO-4-(4,5-DIHYDRO-3,5-DIOXO-1,2,4-TRIAZIN-2(3H)-YL)-.ALPHA.-(4-HYDROXYPHENYL)-
• Diclazuril impurity B
• DICLAZURIL FOR VETERINARY USE IMPURITY B [EP IMPURITY]

• InChIKey： WYWOPPZPCDNOMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H10Cl2N4O3/c18-13-5-10(23-17(26)22-15(25)8-21-23)6-14(19)16(13)12(7-20)9-1-3-11(24)4-2-9/h1-6,8,12,24H,(H,22,25,26)
• SMILES： C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)N3C(=O)NC(=O)C=N3)Cl)O

Computed Properties

• Exact Mass: 388.0129956g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 388.0129956g/mol
• Heavy Atom Count: 26
• Complexity: 629
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles